Cas no 115404-57-4 (Lanost-7-en-3-one,24,25-epoxy-23-hydroxy-, (13a,14b,17a,20S,23R,24S)-)

• Product Name: Lanost-7-en-3-one,24,25-epoxy-23-hydroxy-, (13a,14b,17a,20S,23R,24S)-
• CAS No: 115404-57-4
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 168155
• PubChem ID: 14021529
• Update Time: 2025-04-19

Lanost-7-en-3-one,24,25-epoxy-23-hydroxy-, (13a,14b,17a,20S,23R,24S)- Chemical and Physical Properties

Names and Identifiers

• Lanost-7-en-3-one,24,25-epoxy-23-hydroxy-, (13a,14b,17a,20S,23R,24S)-
• [ "24", "25-Epoxy-23-hydroxytirucall-7-en-3-one" ]
• (23R,24S)-24,25-Epoxy-23-hydroxy-5α-tirucall-7-en-3-one
• Niloticin
• AKOS040744637
• CID 14021529
• HY-N3188
• 115404-57-4
• Lanost-7-en-3-one, 24,25-epoxy-23-hydroxy-, (13alpha,14beta,17alpha,20S,23R,24S)-
• CS-0023535
• (13,14,17,20S,23R,24S)-24,25-Epoxy-23-hydroxylanost-7-en-3-one
• FS-10176
• (5R,9R,10R,13S,14S,17S)-17-[(2S,4R)-4-[(2S)-3,3-dimethyloxiran-2-yl]-4-hydroxybutan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 24
• B0005-188409
• 17-[4-(3,3-dimethyloxiran-2-yl)-4-hydroxybutan-2-yl]-4,4,10,13,14-pentamethyl-1,2,5,6,9,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• (23R,24S)-24,25-Epoxy-23-hydroxy-5alpha-tirucall-7-en-3-one
• DA-66099

• Inchi： 1S/C30H48O3/c1-18(17-22(31)25-27(4,5)33-25)19-11-15-30(8)21-9-10-23-26(2,3)24(32)13-14-28(23,6)20(21)12-16-29(19,30)7/h9,18-20,22-23,25,31H,10-17H2,1-8H3/t18-,19-,20-,22+,23-,25-,28+,29-,30+/m0/s1
• InChI Key： GKQMMZUXYRXFOH-QBLSGNHRSA-N
• SMILES： O1C(C)(C)[C@@H]1[C@@H](C[C@H](C)[C@@H]1CC[C@]2(C)C3=CC[C@H]4C(C)(C)C(CC[C@]4(C)[C@H]3CC[C@]21C)=O)O

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 6.4

Experimental Properties

• Color/Form: Cryst.
• Density: 1.07
• Boiling Point: 538.5°Cat760mmHg
• Flash Point: 165.4°C
• Refractive Index: 1.542
• PSA: 49.83000
• LogP: 6.72520
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Lanost-7-en-3-one,24,25-epoxy-23-hydroxy-, (13a,14b,17a,20S,23R,24S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids